Cas no 878731-57-8 (ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 878731-57-8
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5556460
• PubChem ID: 6493976
• Update Time: 2025-07-01

ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• AKOS000758124
• F3124-0360
• ethyl 2-(8-isopropyl-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• Z237578412
• 878731-57-8
• ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C16H21N5O4/c1-6-25-11(22)8-20-14(23)12-13(18(5)16(20)24)17-15-19(12)7-10(4)21(15)9(2)3/h7,9H,6,8H2,1-5H3
• InChI Key： ZKSQWSBYRDTKPR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC(=O)OCC)=O)N=C1N2C=C(C)N1C(C)C

Computed Properties

• Exact Mass: 347.15935417g/mol
• Monoisotopic Mass: 347.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-1,7-Dimethyl-2,4-Dioxo-8-(Propan-2-Yl)-1H,2H,3H,4H,8H-Imidazo[1,2-G]Purin-3-Ylacetate: A Comprehensive Overview

Ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is a complex organic compound with the CAS registry number 878731-57-8. This compound belongs to the class of imidazopurine derivatives and has garnered significant attention in recent years due to its potential applications in drug discovery and biochemical research. The structure of this compound is characterized by a fused imidazo-purine ring system with specific substituents that confer unique chemical and biological properties.

The imidazo[1,2-g]purine core of this compound is a heterocyclic structure that is known to exhibit a wide range of biological activities. Recent studies have highlighted its potential as a scaffold for designing novel therapeutic agents targeting various disease states. For instance, researchers have explored its role in modulating enzyme activity and its ability to interact with key cellular pathways involved in inflammation and cancer progression.

One of the key features of ethyl 2-1,7-dimethyl-2,4-dioxo-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is its substituent pattern. The presence of methyl groups at positions 1 and 7 on the purine ring suggests that these groups may play a critical role in stabilizing the molecule's conformation and influencing its bioavailability. Additionally, the propanoyl group at position 8 introduces hydrophobicity into the molecule, which could enhance its ability to cross cellular membranes and interact with intracellular targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure and its potential binding modes with target proteins. For example, molecular docking simulations have revealed that ethyl 2-1,7-dimethyl... (continued)